3-cyclopentyl-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]propanamide

• IUPAC Name: 3-cyclopentyl-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]propanamide
• InChI: InChI=1S/C16H25N3OS/c20-14(10-9-12-5-1-2-6-12)17-16-19-18-15(21-16)11-13-7-3-4-8-13/h12-13H,1-11H2,(H,17,19,20)
• InChI Key: CVHWITVYMDQRNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CCC(=O)NC2=NN=C(S2)CC3CCCC3
• Molecular Formula: C16H25N3OS
• Molecular Weight: 307.5 g/mol

Description

3-cyclopentyl-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]propanamide is a chemical compound that belongs to the class of thiadiazoles Thiadiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their ring structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-cyclopentyl-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]propanamide typically involves the following steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting appropriate hydrazine derivatives with carbon disulfide, followed by cyclization.

Attachment of Cyclopentyl Groups: The cyclopentyl groups can be introduced through alkylation reactions using cyclopentyl halides.

Formation of the Propanamide Moiety: The propanamide group can be introduced by reacting the intermediate compound with propanoyl chloride under suitable conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of catalysts, controlled reaction temperatures, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-cyclopentyl-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halides, alkylating agents, and other substituents.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have biological activity and can be studied for its effects on various biological systems.

Industry: It can be used in the development of new materials or as a reagent in industrial processes.

Mechanism of Action

The mechanism of action of 3-cyclopentyl-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]propanamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological responses.

Comparison with Similar Compounds

Similar Compounds

• 3-cyclopentyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
• N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]-2-(2-methoxyphenyl)acetamide

Uniqueness

3-cyclopentyl-N-[5-(cyclopentylmethyl)-1,3,4-thiadiazol-2-yl]propanamide is unique due to its specific combination of cyclopentyl groups and the propanamide moiety. This structural uniqueness may confer distinct chemical and biological properties, making it a valuable compound for various research applications.